Cas no 62776-11-8 (1,4-Butanediamine, N,N'-bis(6-chloro-3-pyridazinyl)-)

• Product Name: 1,4-Butanediamine, N,N'-bis(6-chloro-3-pyridazinyl)-
• CAS No: 62776-11-8
• MF: C₁₂H₁₄Cl₂N₆
• MW: 313.185759067535
• CID: 431624
• PubChem ID: 12322552
• Update Time: 2025-04-19

1,4-Butanediamine, N,N'-bis(6-chloro-3-pyridazinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediamine, N,N'-bis(6-chloro-3-pyridazinyl)-
• N,N'-bis(6-chloropyridazin-3-yl)butane-1,4-diamine
• N~1~,N~4~-Bis(6-chloropyridazin-3-yl)butane-1,4-diamine
• DTXSID00488844
• 62776-11-8

• Inchi： 1S/C12H14Cl2N6/c13-9-3-5-11(19-17-9)15-7-1-2-8-16-12-6-4-10(14)18-20-12/h3-6H,1-2,7-8H2,(H,15,19)(H,16,20)
• InChI Key： XSBYLWCBXSJINV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=N1)NCCCCNC1=CC=C(N=N1)Cl

Computed Properties

• Exact Mass: 312.06602
• Monoisotopic Mass: 312.0656999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.62